2-[(2-Methoxyphenyl)amino]-2-oxoethyl 2-phenylbutanoate

• IUPAC Name: [2-(2-methoxyanilino)-2-oxoethyl] 2-phenylbutanoate
• InChI: InChI=1S/C19H21NO4/c1-3-15(14-9-5-4-6-10-14)19(22)24-13-18(21)20-16-11-7-8-12-17(16)23-2/h4-12,15H,3,13H2,1-2H3,(H,20,21)
• InChI Key: DGKCBWZKLUMYBY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)OCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the methoxy, amino, oxoethyl, and phenylbutanoate groups would contribute to the overall structure. These groups could potentially participate in intra- and intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amino group could participate in acid-base reactions, the methoxy group could undergo substitution reactions, and the oxoethyl group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the application of this compound. For instance, if it’s used as a drug, it could interact with biological targets in the body. If it’s used in a chemical reaction, its mechanism of action would be determined by how it reacts with other compounds.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. Potential applications in fields like medicine, materials science, or chemical synthesis could also be explored.